N-Isopropylacrylamide

• CAS No.: 2210-25-5
• Product Name: N-Isopropylacrylamide
• Molecular Formula: C6H11NO
• Molecular Weight: 113.16 g/mol
• IUPAC Name: N-propan-2-ylprop-2-enamide
• Standard InChI: InChI=1S/C6H11NO/c1-4-6(8)7-5(2)3/h4-5H,1H2,2-3H3,(H,7,8)
• Standard InChIKey: QNILTEGFHQSKFF-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C=C
• Canonical SMILES: CC(C)NC(=O)C=C
• Colorform: Crystalline solid; Cream-colored powde
• Melting Point: 64.0 °C; 64 °C
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 3.077X10+4 mg/L at 25 °C (est); Soluble in wate
• Synonyms: AKOS 91289;Isopropyl acrylamide;ISOPROPYLACRYLAMIDE(N-);N-ISOPROPYLACRYLAMIDE;NIPAM;2-Propenamide, N-(1-methylethyl)-;Isopropylamid kyseliny akrylove;isopropylamidkyselinyakrylove
• Vapor Pressure: 2.32X10-2 mm Hg at 25 °C (est)
• Reference: 1: Wang Z, Lam WY, Pelton R. N-chlorinated poly(N-isopropylacrylamide) microgels.; Langmuir. 2013 Oct 22;29(42):12924-9. doi: 10.1021/la403229g. Epub 2013 Oct 10.; PubMed PMID: 24073763.; ; ; 2: Zhang Y, Teo BM, Goldie KN, Städler B.; Poly(N-isopropylacrylamide)/poly(dopamine) capsules. Langmuir. 2014 May; 20;30(19):5592-8. doi: 10.1021/la5005227. Epub 2014 May 6. PubMed PMID: 24761831.; ; ; 3: de Sousa A, de Sousa EM, de Sousa RG. Synthesis and Characterization of; Poly(N-isopropylacrylamide)/SBA-15 Silica Nanocomposites. J Nanosci Nanotechnol. ; 2015 Dec;15(12):9438-48. PubMed PMID: 26682364.; ; ; 4: Alexander A, Ajazuddin, Khan J, Saraf S, Saraf S. Polyethylene glycol; (PEG)-Poly(N-isopropylacrylamide) (PNIPAAm) based thermosensitive injectable; hydrogels for biomedical applications. Eur J Pharm Biopharm. 2014; Nov;88(3):575-85. doi: 10.1016/j.ejpb.2014.07.005. Epub 2014 Aug 1. Review.; PubMed PMID: 25092423.; ; ; 5: Spasojević M, Vorenkamp J, Jansen MRPACS, de Vos P, Schouten AJ. Synthesis and; Phase Behavior of Poly(N-isopropylacrylamide)-b- Poly(L-Lysine Hydrochloride) and; Poly(N-Isopropylacrylamide- co-Acrylamide)-b-Poly(L-Lysine Hydrochloride).; Materials (Basel). 2014 Jul 22;7(7):5305-5326. doi: 10.3390/ma7075305. PubMed; PMID: 28788130; PubMed Central PMCID: PMC5455825.; ; ; 6: Kjøniksen AL, Calejo MT, Zhu K, Cardoso AM, de Lima MC, Jurado AS, Nyström B, ; Sande SA. Sustained release of naltrexone from poly(n-isopropylacrylamide); microgels. J Pharm Sci. 2014 Jan;103(1):227-34. doi: 10.1002/jps.23780. Epub 2013; Nov 11. PubMed PMID: 24218151.; ; ; 7: Li X, Zhong H, Li X, Jia F, Cheng Z, Zhang L, Yin J, An L, Guo L. Synthesis of; attapulgite/N-isopropylacrylamide and its use in drug release. Mater Sci Eng C; Mater Biol Appl. 2014 Dec;45:170-5. doi: 10.1016/j.msec.2014.08.056. Epub 2014; Sep 6. PubMed PMID: 25491816.
• PubChem Compound: 16637
• Last Modified: Nov 11 2021